Cas no 113515-41-6 (4,6-dimethoxypyrimidine-2-sulfonyl fluoride)

• Product Name: 4,6-dimethoxypyrimidine-2-sulfonyl fluoride
• CAS No: 113515-41-6
• MF: C₆H₇FN₂O₄S
• MW: 222.194183588028
• CID: 130214
• PubChem ID: 45117359
• Update Time: 2025-11-01

4,6-dimethoxypyrimidine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinesulfonylfluoride, 4,6-dimethoxy-
• 2-Pyrimidinesulfonyl fluoride, 4,6-dimethoxy- (9CI)
• 4,6-dimethoxypyrimidine-2-sulfonyl fluoride
• 113515-41-6
• SB59330
• 4,6-Dimethoxypyrimidine-2-sulfonylfluoride
• EN300-1583359
• DTXSID50668593

• Inchi： 1S/C6H7FN2O4S/c1-12-4-3-5(13-2)9-6(8-4)14(7,10)11/h3H,1-2H3
• InChI Key： RAQCUCIALLQPPS-UHFFFAOYSA-N
• SMILES： S(C1N=C(C=C(N=1)OC)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 222.01111
• Monoisotopic Mass: 222.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 78.38

Additional information on 4,6-dimethoxypyrimidine-2-sulfonyl fluoride

Introduction to 4,6-Dimethoxypyrimidine-2-sulfonyl Fluoride (CAS No. 113515-41-6)

4,6-Dimethoxypyrimidine-2-sulfonyl fluoride (CAS No. 113515-41-6) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and chemical properties, has garnered significant attention due to its potential applications in the development of novel drugs and therapeutic agents.

The molecular formula of 4,6-dimethoxypyrimidine-2-sulfonyl fluoride is C₈H₉FNO₅S, and it has a molecular weight of approximately 248.23 g/mol. The compound features a pyrimidine core with methoxy substituents at the 4 and 6 positions, and a sulfonyl fluoride group at the 2 position. This specific arrangement of functional groups imparts unique chemical reactivity and biological activity to the molecule.

In recent years, 4,6-dimethoxypyrimidine-2-sulfonyl fluoride has been extensively studied for its potential as a building block in the synthesis of various bioactive molecules. Its sulfonyl fluoride group is particularly reactive, making it an excellent electrophilic reagent for the formation of sulfonamide bonds. This property has been leveraged in the development of new drugs targeting specific biological pathways.

One notable application of 4,6-dimethoxypyrimidine-2-sulfonyl fluoride is in the field of cancer research. Studies have shown that this compound can be used to synthesize inhibitors of kinases, which are key enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4,6-dimethoxypyrimidine-2-sulfonyl fluoride-derived compounds that exhibited potent inhibitory activity against the Aurora B kinase, a validated target for anticancer therapy.

Beyond cancer research, 4,6-dimethoxypyrimidine-2-sulfonyl fluoride has also shown promise in other therapeutic areas. In neurodegenerative diseases such as Alzheimer's and Parkinson's, the compound has been used to develop inhibitors of specific enzymes involved in the pathogenesis of these conditions. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of 4,6-dimethoxypyrimidine-2-sulfonyl fluoride could effectively inhibit the activity of beta-secretase (BACE1), an enzyme implicated in the production of amyloid-beta peptides associated with Alzheimer's disease.

The synthetic versatility of 4,6-dimethoxypyrimidine-2-sulfonyl fluoride is another key factor contributing to its importance in medicinal chemistry. The compound can be readily modified through various chemical reactions to introduce different functional groups or substituents, thereby fine-tuning its pharmacological properties. This flexibility allows researchers to optimize the compound for specific therapeutic applications and to improve its drug-like properties such as solubility, stability, and bioavailability.

In addition to its role as a synthetic intermediate, 4,6-dimethoxypyrimidine-2-sulfonyl fluoride has also been explored for its direct biological activity. Preliminary studies have indicated that the compound itself may possess antiviral properties against certain RNA viruses. A study published in Antiviral Research reported that 4,6-dimethoxypyrimidine-2-sulfonyl fluoride-based compounds showed significant inhibitory activity against influenza virus replication in vitro.

The safety profile of 4,6-dimethoxypyrimidine-2-sulfonyl fluoride is another critical aspect that has been investigated. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4,6-dimethoxypyrimidine-2-sulfonyl fluoride (CAS No. 113515-41-6) is a highly valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an excellent candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the field.